Cas no 144831-68-5 (BUTANOIC ACID, 2-METHYL-, PENTYL ESTER, (R)-)

• Product Name: BUTANOIC ACID, 2-METHYL-, PENTYL ESTER, (R)-
• CAS No: 144831-68-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 3400493
• PubChem ID: 92176518
• Update Time: 2025-04-21

BUTANOIC ACID, 2-METHYL-, PENTYL ESTER, (R)- Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 2-METHYL-, PENTYL ESTER, (R)-
• CJ2MB7DY4G
• Pentyl (2R)-2-methylbutanoate
• 144831-68-5

• Inchi： 1S/C10H20O2/c1-4-6-7-8-12-10(11)9(3)5-2/h9H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： RHNBXPIJLXBHMF-SECBINFHSA-N
• SMILES： O(C([C@H](C)CC)=O)CCCCC

Computed Properties

• Exact Mass: 172.146329876Da
• Monoisotopic Mass: 172.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų